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Compound of Interest

Compound Name: Trichloro(trimethylamine)boron

Cat. No.: B074321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of

trichloro(trimethylamine)boron, a Lewis acid-base adduct of significant interest in synthetic

chemistry. The document details nuclear magnetic resonance (NMR), infrared (IR), and Raman

spectroscopic data, along with experimental protocols for the characterization of this

compound.

Introduction
Trichloro(trimethylamine)boron, with the chemical formula BCl₃·N(CH₃)₃, is a stable,

crystalline solid formed by the reaction of the Lewis acid boron trichloride (BCl₃) with the Lewis

base trimethylamine (N(CH₃)₃). The formation of a dative bond between the boron and nitrogen

atoms results in a tetracoordinate boron center with a tetrahedral geometry. Spectroscopic

techniques are essential for confirming the structure and purity of this adduct. This guide

summarizes the key spectroscopic features of trichloro(trimethylamine)boron.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the electronic environment of atomic nuclei

in a molecule. For trichloro(trimethylamine)boron, ¹¹B, ¹H, and ¹³C NMR are the most

relevant techniques.
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Quantitative NMR Data
The following table summarizes the NMR chemical shift data for

trichloro(trimethylamine)boron. It is important to note that while ¹¹B NMR data for the adduct

is well-documented, specific experimental ¹H and ¹³C NMR chemical shifts for the adduct are

not readily available in the reviewed literature. Therefore, the data for the free trimethylamine

ligand is provided for comparison.

Nucleus

Chemical Shift
(δ) of
BCl₃·N(CH₃)₃
(ppm)

Chemical Shift
(δ) of N(CH₃)₃
(ppm)

Multiplicity Solvent

¹¹B ~18[1] - Singlet Not specified

¹H
Data not

available
~2.12 Singlet Not specified

¹³C
Data not

available
~47.5 Singlet Not specified

Note: The chemical shift of the protons and carbons in the trimethylamine ligand is expected to

shift upon coordination to boron trichloride.

Experimental Protocol for NMR Spectroscopy
Given that trichloro(trimethylamine)boron is an air-sensitive solid, appropriate handling

techniques are crucial for obtaining high-quality NMR spectra.

Sample Preparation: All manipulations should be performed under an inert atmosphere (e.g.,

in a glovebox or using Schlenk line techniques). The solid sample is dissolved in a dry,

deuterated solvent (e.g., CDCl₃, C₆D₆) inside the glovebox.

NMR Tube: To avoid a broad background signal from borosilicate glass, it is highly

recommended to use NMR tubes made of quartz.

Instrumentation:
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For ¹¹B NMR, a spectrometer with a boron-specific probe is used. The spectrum is typically

acquired with proton decoupling.

For ¹H and ¹³C NMR, standard probes are used.

Data Acquisition:

Due to the quadrupolar nature of the ¹¹B nucleus, the signal can be broad. Using a higher

field spectrometer can improve resolution.

Special pulse sequences, such as those designed to suppress background signals, can be

employed to enhance the quality of the ¹¹B NMR spectrum.

For ¹H and ¹³C NMR, standard acquisition parameters are generally sufficient.

Vibrational Spectroscopy: IR and Raman
Vibrational spectroscopy provides information about the functional groups and bonding within a

molecule. The key vibrational modes for trichloro(trimethylamine)boron are the B-N stretch,

B-Cl stretches, and the internal vibrations of the trimethylamine ligand.

Quantitative Vibrational Data
The following table summarizes the key IR and Raman vibrational frequencies for

trichloro(trimethylamine)boron.

Vibrational Mode IR Frequency (cm⁻¹) Raman Frequency (cm⁻¹)

B-N Stretch ~780 Not reported

B-Cl Asymmetric Stretch ~740 ~740

B-Cl Symmetric Stretch Not reported ~390

N-C₃ Asymmetric Stretch ~1000 ~1000

N-C₃ Symmetric Stretch ~840 ~840

CH₃ Rock ~980 ~980
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Data sourced from Amster and Taylor (1964).

Experimental Protocol for Vibrational Spectroscopy
Sample Preparation (Solid State):

KBr Pellet: The solid sample is finely ground with dry potassium bromide (KBr) powder in

an agate mortar under an inert atmosphere. The mixture is then pressed into a thin,

transparent pellet using a hydraulic press.

Nujol Mull: A small amount of the solid is ground with a few drops of Nujol (mineral oil) to

create a paste. This mull is then placed between two KBr or CsI plates.

Data Acquisition: The prepared sample is placed in the IR spectrometer, and the spectrum is

recorded. A background spectrum of the KBr pellet or Nujol on the salt plates should be

taken and subtracted from the sample spectrum.

Sample Preparation: Due to the air-sensitive nature of the compound, the solid sample

should be sealed in a glass capillary or a flat-bottomed glass vial under an inert atmosphere.

Data Acquisition: The sealed sample is placed in the Raman spectrometer. The laser is

focused on the sample, and the scattered light is collected. Care should be taken to avoid

sample fluorescence, which can be minimized by using a laser with a longer wavelength

(e.g., 785 nm or 1064 nm).

Visualization of Analytical Workflow
The following diagrams illustrate the logical flow of the spectroscopic analysis for the

characterization of trichloro(trimethylamine)boron.
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Synthesis & Preparation

Spectroscopic Analysis

Structural Elucidation

Synthesis of BCl3·N(CH3)3
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(Inert Atmosphere)

NMR Spectroscopy
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Data Analysis & Interpretation

Structure Confirmation
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Overall workflow for the spectroscopic analysis of trichloro(trimethylamine)boron.
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NMR Spectroscopy

Vibrational Spectroscopy

¹¹B NMR:
- Confirms tetracoordinate Boron

- Chemical shift ~18 ppm

Confirmed Structure:
BCl₃·N(CH₃)₃

(Tetrahedral Boron)

Provides direct evidence of B coordination

¹H & ¹³C NMR:
- Characterize trimethylamine ligand

- Confirm single chemical environment

Confirms ligand integrity

IR & Raman:
- Identify B-N stretch (~780 cm⁻¹)
- Observe B-Cl and N-C vibrations

Confirms key functional groups and bonds

Click to download full resolution via product page

Logical relationship of spectroscopic techniques for structural elucidation.

Conclusion
The spectroscopic analysis of trichloro(trimethylamine)boron provides a clear picture of its

molecular structure. ¹¹B NMR is definitive in confirming the formation of the B-N adduct and the

tetracoordinate nature of the boron atom. IR and Raman spectroscopy are crucial for

identifying the characteristic vibrational modes of the B-N and B-Cl bonds. While experimental

¹H and ¹³C NMR data for the adduct are not readily available, the analysis of the free

trimethylamine ligand serves as a useful reference. The detailed experimental protocols

provided in this guide are essential for obtaining reliable and high-quality spectroscopic data for

this air-sensitive compound, ensuring accurate characterization for research and development

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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